![molecular formula C22H22N2O3S2 B296272 2-{methyl[(4-methylphenyl)sulfonyl]amino}-N-[2-(phenylthio)phenyl]acetamide](/img/structure/B296272.png)
2-{methyl[(4-methylphenyl)sulfonyl]amino}-N-[2-(phenylthio)phenyl]acetamide
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Overview
Description
2-{methyl[(4-methylphenyl)sulfonyl]amino}-N-[2-(phenylthio)phenyl]acetamide, also known as MPTAA, is a chemical compound that has gained significant attention in recent years due to its potential applications in various scientific research fields. MPTAA is a member of the sulfonamide class of compounds, which are known for their diverse biological activities. In
Mechanism of Action
The mechanism of action of 2-{methyl[(4-methylphenyl)sulfonyl]amino}-N-[2-(phenylthio)phenyl]acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. This compound has been shown to inhibit the activity of carbonic anhydrase, which plays a crucial role in pH regulation and ion transport. It has also been reported to inhibit the activity of urease, which is involved in the breakdown of urea and plays a role in the pathogenesis of certain diseases.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been reported to exhibit antioxidant activity by scavenging free radicals and reducing oxidative stress.
Advantages and Limitations for Lab Experiments
2-{methyl[(4-methylphenyl)sulfonyl]amino}-N-[2-(phenylthio)phenyl]acetamide has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high purity. It has also been shown to exhibit potent biological activity at relatively low concentrations. However, there are also some limitations to using this compound in lab experiments. It is relatively unstable and can degrade over time, which can affect its activity. Additionally, this compound has not been extensively studied in vivo, and its pharmacokinetics and toxicity profile are not well understood.
Future Directions
There are several future directions for research on 2-{methyl[(4-methylphenyl)sulfonyl]amino}-N-[2-(phenylthio)phenyl]acetamide. One area of interest is the development of this compound derivatives with improved activity and stability. Another area of interest is the elucidation of the mechanism of action of this compound, which could lead to the development of novel therapeutic agents. Additionally, further studies are needed to determine the pharmacokinetics and toxicity profile of this compound in vivo, which could pave the way for its clinical development.
Synthesis Methods
The synthesis of 2-{methyl[(4-methylphenyl)sulfonyl]amino}-N-[2-(phenylthio)phenyl]acetamide involves the reaction of 2-mercaptobenzoic acid and 4-methylbenzenesulfonyl chloride in the presence of triethylamine and N,N-dimethylformamide. The resulting intermediate is then reacted with N-(2-bromoethyl)-4-methylbenzenesulfonamide and N-phenyl-2-mercaptoacetamide to yield this compound. The purity of the synthesized this compound can be confirmed by various analytical techniques such as HPLC, NMR, and mass spectrometry.
Scientific Research Applications
2-{methyl[(4-methylphenyl)sulfonyl]amino}-N-[2-(phenylthio)phenyl]acetamide has shown potential in various scientific research fields such as medicinal chemistry, pharmacology, and biochemistry. It has been reported to exhibit inhibitory activity against certain enzymes such as carbonic anhydrase and urease, which are involved in various physiological processes. This compound has also been shown to exhibit anticancer activity against various cancer cell lines.
Properties
Molecular Formula |
C22H22N2O3S2 |
---|---|
Molecular Weight |
426.6 g/mol |
IUPAC Name |
2-[methyl-(4-methylphenyl)sulfonylamino]-N-(2-phenylsulfanylphenyl)acetamide |
InChI |
InChI=1S/C22H22N2O3S2/c1-17-12-14-19(15-13-17)29(26,27)24(2)16-22(25)23-20-10-6-7-11-21(20)28-18-8-4-3-5-9-18/h3-15H,16H2,1-2H3,(H,23,25) |
InChI Key |
WIFUXIKQIOXSOD-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(C)CC(=O)NC2=CC=CC=C2SC3=CC=CC=C3 |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(C)CC(=O)NC2=CC=CC=C2SC3=CC=CC=C3 |
Origin of Product |
United States |
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